Cas no 2137835-77-7 (Sodium 2-chloro-6-fluorobenzene-1-sulfinate)

• Product Name: Sodium 2-chloro-6-fluorobenzene-1-sulfinate
• CAS No: 2137835-77-7
• MF: C₆H₃ClFNaO₂S
• MW: 216.592993974686
• CID: 6416864
• PubChem ID: 165863348
• Update Time: 2025-05-24

Sodium 2-chloro-6-fluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2-chloro-6-fluorobenzene-1-sulfinate
• 2137835-77-7
• EN300-723636
• Sodium 2-chloro-6-fluorobenzene-1-sulfinate

• Inchi： 1S/C6H4ClFO2S.Na/c7-4-2-1-3-5(8)6(4)11(9)10;/h1-3H,(H,9,10);/q;+1/p-1
• InChI Key： HAECZKNESHLFQE-UHFFFAOYSA-M
• SMILES： ClC1C=CC=C(C=1S(=O)[O-])F.[Na+]

Computed Properties

• Exact Mass: 215.9424006g/mol
• Monoisotopic Mass: 215.9424006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 2-chloro-6-fluorobenzene-1-sulfinate

Comprehensive Overview of Sodium 2-chloro-6-fluorobenzene-1-sulfinate (CAS No. 2137835-77-7)

Sodium 2-chloro-6-fluorobenzene-1-sulfinate (CAS No. 2137835-77-7) is a specialized organosulfur compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring both chloro and fluoro substituents on the benzene ring, grants it exceptional reactivity in cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms. Researchers increasingly focus on its role in sustainable synthesis, aligning with the global trend toward green chemistry.

The compound’s sulfinate group (-SO₂Na) enables versatile applications, particularly in palladium-catalyzed reactions, a hotspot in modern organic chemistry. Recent studies highlight its efficiency in constructing biaryl ethers, a structural motif prevalent in drug discovery. Given the rising demand for fluorinated compounds (a top-searched term in chemical databases), Sodium 2-chloro-6-fluorobenzene-1-sulfinate offers a strategic building block for designing FDA-approved drug candidates.

From an industrial perspective, this compound addresses key challenges in scalable synthesis. Its stability under ambient conditions and compatibility with flow chemistry systems (a trending topic in process optimization) make it attractive for large-scale production. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for regulatory compliance in GMP manufacturing.

Environmental considerations are also paramount. The compound’s low bioaccumulation potential and degradability under mild conditions resonate with ESG (Environmental, Social, and Governance) metrics, a frequently queried term in corporate R&D. Innovations in waste reduction during its synthesis further enhance its appeal for circular economy initiatives.

In academic circles, Sodium 2-chloro-6-fluorobenzene-1-sulfinate is pivotal for studying regioselective functionalization. Its heteroaryl coupling capabilities are extensively documented in peer-reviewed journals, often cited alongside C-H activation methodologies. This aligns with the surge in searches for catalyst-free reactions, reflecting the industry’s shift toward cost-effective protocols.

Future prospects include its integration into high-throughput screening libraries and AI-assisted molecular design. As computational tools like quantum chemistry simulations gain traction, the compound’s electronic properties (e.g., HOMO-LUMO gaps) are being modeled to predict novel applications. Such interdisciplinary approaches dominate recent publications, answering common user queries about materials informatics.